Cas no 6092-18-8 (Cycotiamine)

Cycotiamine Properties

Names and Identifiers

• Formamide,N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-[1-(2-oxo-1,3-oxathi-4-ylidene)ethyl]-
• Cycotiamine
• N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-1-(2-oxo-1,3-oxathian-4-ylidene)ethyl]formamide
• Carbothiamine
• Cometamine
• Commetamin
• Cyclocarbothiamine
• Cycothiamin
• Cycothiamine
• Cycotiamin
• 6092-18-8
• +Expand

• InChIKey： LLJDJQYGZBQFIF-DHZHZOJOSA-N
• Inchi： InChI=1S/C13H16N4O3S/c1-8(11-3-4-20-13(19)21-11)17(7-18)6-10-5-15-9(2)16-12(10)14/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16)/b11-8+
• SMILES： CC1=NC=C(C(=N1)N)CN(C=O)C(=C2CCOC(=O)S2)C

Computed Properties

• Exact Mass: 308.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 308.094
• Heavy Atom Count: 21
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 124A^2

Experimental Properties

• LogP: 3.04770
• PSA: 123.71000
• Refractive Index: 1.641
• Boiling Point: 535.762°C at 760 mmHg
• Flash Point: 277.819°C
• Density: 1.388